Cas no 1806986-02-6 (6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile)

• Product Name: 6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile
• CAS No: 1806986-02-6
• MF: C₈H₄F₂IN₃O₂
• MW: 339.037540435791
• CID: 4893869
• Update Time: 2025-10-07

6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4F2IN3O2/c9-8(10)6-3-4(11)7(14(15)16)5(13-6)1-2-12/h3,8H,1H2
• InChI Key： OWUYKJVOVLGZDI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CC#N)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile

Comprehensive Overview of 6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile (CAS No. 1806986-02-6)

6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, an iodo substituent, and a nitro functionality, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1806986-02-6 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced chemical processes.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability in drug development. This compound, in particular, has garnered attention for its potential role in creating next-generation crop protection agents and pharmaceutical intermediates. Its nitropyridine core is a key scaffold in designing inhibitors for enzymes involved in inflammatory pathways, aligning with current trends in precision medicine and targeted therapy.

The synthesis of 6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile involves multi-step organic reactions, including halogenation and nitration, to achieve optimal yield and purity. Researchers emphasize the importance of regioselective functionalization during its production, as the positioning of the iodo and nitro groups directly influences its reactivity in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

From an industrial perspective, this compound addresses growing needs in sustainable chemistry. Its incorporation into green synthesis protocols reduces waste generation compared to traditional methods, resonating with global initiatives like the UN Sustainable Development Goals. Furthermore, its potential use in electronic materials for organic semiconductors is being explored, tapping into the booming flexible electronics market.

Frequently asked questions about CAS 1806986-02-6 include inquiries about its solubility profile (notably in polar aprotic solvents like DMSO), storage conditions (recommended at 2-8°C under inert atmosphere), and scalability for commercial production. These practical considerations reflect its relevance in both academic and industrial laboratories. The compound's MSDS data and handling precautions are also common search topics among safety-conscious researchers.

Emerging studies highlight the compound's utility in cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings, where its 4-iodo moiety acts as an excellent leaving group. This property positions it as a versatile building block for heterocyclic chemistry, enabling the creation of diverse molecular architectures. Recent patent literature reveals its incorporation into novel kinase inhibitors, demonstrating its value in oncological research.

Quality control standards for 6-(Difluoromethyl)-4-iodo-3-nitropyridine-2-acetonitrile typically require ≥98% purity, with strict limits on heavy metal contaminants and residual solvents. These specifications ensure compatibility with sensitive catalytic systems and biological assays. Suppliers often provide certificates of analysis detailing batch-specific characteristics, a practice highly valued in GMP-compliant manufacturing environments.

The compound's structure-activity relationship (SAR) studies have become a focal point in medicinal chemistry circles. Computational modeling suggests that the difluoromethyl group enhances membrane permeability while the nitro group participates in key hydrogen bonding interactions. Such insights drive innovation in rational drug design, particularly for CNS-targeting therapeutics where blood-brain barrier penetration is crucial.

In the context of intellectual property, several patents reference derivatives of this compound for antiviral applications, coinciding with increased research into broad-spectrum antimicrobial agents. Its modular design allows for strategic modifications to address drug resistance challenges, a pressing concern in modern healthcare. The agrochemical sector similarly benefits from its structural features, with potential applications in pest control formulations showing promising results in preliminary trials.

Future research directions for CAS 1806986-02-6 may explore its photophysical properties for fluorescent probes or its coordination chemistry with transition metals for catalytic applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from material science to bioconjugation techniques. As analytical methods advance, new applications for this multifunctional pyridine derivative will undoubtedly emerge.